(4-(5-(5-Ethyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl)piperazin-1-yl)(5-(furan-2-yl)isoxazol-3-yl)methanone

• IUPAC Name: [4-[5-(5-ethyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl]piperazin-1-yl]-[5-(furan-2-yl)-1,2-oxazol-3-yl]methanone
• InChI: InChI=1S/C21H20N6O4/c1-2-19-23-20(25-31-19)14-5-6-18(22-13-14)26-7-9-27(10-8-26)21(28)15-12-17(30-24-15)16-4-3-11-29-16/h3-6,11-13H,2,7-10H2,1H3
• InChI Key: DBDRQWKODSGJRP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=NO1)C2=CN=C(C=C2)N3CCN(CC3)C(=O)C4=NOC(=C4)C5=CC=CO5
• Molecular Formula: C21H20N6O4
• Molecular Weight: 420.4 g/mol
• CAS No.: 1421457-60-4

Description

Oxadiazoles and isoxazoles are classes of organic compounds that consist of a five-membered heterocyclic ring with two nitrogen atoms, one oxygen atom, and two carbon atoms. They exist in four regioisomeric forms and have been utilized in a wide range of applications.

Synthesis Analysis

Oxadiazoles can be synthesized via the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature. This method allows obtaining structurally diverse substituted anilines bearing the 1,2,4-oxadiazole motif in moderate to excellent yields without the utilization of protective groups.

Molecular Structure Analysis

The structures of oxadiazoles were studied by single crystal X-ray diffraction method and intramolecular hydrogen bonding between N atom of oxadiazole moiety and NH2 group was revealed.

Chemical Reactions Analysis

Oxadiazoles can rearrange into other heterocycles due to low aromaticity and the presence of the weak O–N bond, which is actively employed in organic synthesis.

Physical and Chemical Properties Analysis

Oxadiazoles have been established themselves as potential high-energy core, and their derivatives have shown favorable oxygen balance and positive heat of formations.

Scientific Research Applications

Medical Imaging Applications

Compounds structurally related to the one , particularly those containing piperazine and heterocyclic moieties, have been extensively studied for their applications in medical imaging, especially in positron emission tomography (PET). For example, the use of radiolabeled compounds in the study of 5-HT1A receptors in the human brain demonstrates the potential of such chemicals in enhancing the contrast in PET studies and developing simple biomathematical models for regional brain radioactivity uptake (Osman et al., 1996). These findings underscore the importance of heterocyclic compounds in neuroimaging and their role in advancing our understanding of brain function and disorders.

Pharmacological Research

In the realm of pharmacology, derivatives of piperazine and isoxazole have been implicated in the modulation of neurotransmitter systems, suggesting their potential therapeutic applications. For instance, the novel highly selective mGlu5 receptor antagonist [(2-methyl-1,3-thiazol-4-yl)ethynyl]pyridine (MTEP) and mGlu1 receptor antagonist (3-ethyl-2-methyl-quinolin-6-yl)-(4-methoxy-cyclohexyl)-methanone methanesulfonate (EMQMCM) have been tested for their effects on negatively reinforced learning (Gravius et al., 2005). This highlights the potential of such compounds in exploring new therapeutic avenues for neurological and psychiatric conditions.

Metabolism and Disposition Studies

Understanding the metabolism and disposition of complex organic molecules is crucial for the development of new pharmaceuticals. Studies on compounds like SB-649868, an orexin 1 and 2 receptor antagonist, provide valuable insights into the metabolic pathways and excretion patterns of drugs with intricate structures (Renzulli et al., 2011). Such research is fundamental in predicting drug efficacy, safety, and potential side effects, paving the way for the development of more effective and safer therapeutic agents.

Mechanism of Action

While the specific mechanism of action for your compound is not available, some 1,2,4-oxadiazole derivatives have been recognized as selective inhibitors of human carbonic anhydrase isoforms related to cancer therapy.

Safety and Hazards

While specific safety and hazard information for your compound is not available, it’s worth noting that compounds based on similar structures are generally insensitive towards impact and friction.

Future Directions

Oxadiazoles have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications. They have been used in the development of energetic materials, fluorescent dyes, OLEDs, sensors, as well as insecticides. Therefore, the development of novel efficient and convenient methods for synthesis of 1,2,4-oxadiazoles with diverse periphery functionalities is an important goal for modern organic chemistry.